2-(Iodomethyl)furan

• IUPAC Name: 2-(iodomethyl)furan
• InChI: InChI=1S/C5H5IO/c6-4-5-2-1-3-7-5/h1-3H,4H2
• InChI Key: LEAZPPLSYMBCRF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CI
• Molecular Formula: C5H5IO
• DSSTOX Substance ID: DTXSID20376678
• Molecular Weight: 208.00 g/mol
• CAS RN: 117680-17-8

Description

2-(Iodomethyl)furan is a chemical compound that has gained significant attention due to its potential applications in various scientific research fields. This compound belongs to the class of heterocyclic compounds known as furans, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. In

Scientific Research Applications

• Palladium-Catalyzed Condensation for Multisubstituted Furans : A study by Lu, Wu, and Yoshikai (2014) describes a palladium(II) catalyst promoting the condensation of N-aryl imine and an alkynylbenziodoxolone derivative to create a multisubstituted furan. The 2-iodophenyl group of the furan product is useful for further transformations (Lu, Wu, & Yoshikai, 2014).

• Synthesis of Highly Substituted Furans : Yao, Zhang, and Larock (2005) discuss the synthesis of highly substituted furans by coupling 2-(1-alkynyl)-2-alken-1-ones with nucleophiles. The resulting iodine-containing furans can be further developed into more complex products using organopalladium chemistry (Yao, Zhang, & Larock, 2005).

• Combustion Chemistry of Furan Group Biofuels : Studies by Tran et al. (2014), Togbé et al. (2014), and Liu et al. (2014) explore the combustion chemistry and flame structure of furan and its derivatives, including 2-methylfuran and 2,5-dimethylfuran, under various conditions. These furan compounds, considered promising biofuels, are examined for their combustion characteristics and potential as alternative fuels (Tran et al., 2014), (Togbé et al., 2014), (Liu et al., 2014).

• Azomethines Synthesis from 2-Aminobenzimidazoles and Furan Series Aldehydes : Research by Siminov and Pozharskii (1965) describes the synthesis of azomethines containing benzimidazole and furan rings, derived from 2-aminobenzimidazoles and 5-substituted furfurals. Some azomethines are converted to iodomethylates, demonstrating the reactivity of the imidazole ring in these structures (Siminov & Pozharskii, 1965).

• "Green" Iodocyclization Reaction of 2-Allylphenols : Corrêa et al. (2016) conducted a factorial design study to optimize the iodocyclization of 2-allylphenols, leading to the preparation of 2-iodomethyl-2,3-dihydrobenzofurans. The study focused on finding environmentally friendly conditions for this synthesis (Corrêa et al., 2016).

• Bio-Based Furan Polymers with Self-Healing Ability : Zeng et al. (2013) report the creation of a furan polymer, poly(2,5-furandimethylene succinate), with self-healing ability. This work highlights the potential of bio-based furan polymers for applications requiring practical mechanical properties and healing ability (Zeng et al., 2013).